Cas no 946314-96-1 ((2Z)-1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one)

• Product Name: (2Z)-1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one
• CAS No: 946314-96-1
• MF: C₂₄H₂₃N₇O
• MW: 425.485723733902
• CID: 5505098
• PubChem ID: 16811425
• Update Time: 2025-05-21

(2Z)-1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• VU0503213-1
• AB00681682-01
• 946314-96-1
• AKOS024473293
• (Z)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one
• (Z)-1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• F2865-1319
• (2Z)-1-(4-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one
• (2Z)-1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C24H23N7O/c32-21(12-11-19-7-3-1-4-8-19)29-13-15-30(16-14-29)23-22-24(26-18-25-23)31(28-27-22)17-20-9-5-2-6-10-20/h1-12,18H,13-17H2/b12-11-
• InChI Key： AYSZGVYDGDYYKD-QXMHVHEDSA-N
• SMILES： O=C(/C=C\C1C=CC=CC=1)N1CCN(C2C3=C(N=CN=2)N(CC2C=CC=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 425.19640838g/mol
• Monoisotopic Mass: 425.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80Ų

Additional information on (2Z)-1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one

Introduction to (2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one (CAS No. 946314-96-1)

(2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one (CAS No. 946314-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl-substituted triazolopyrimidine moiety and a piperazine ring, which collectively contribute to its potential therapeutic applications.

The chemical structure of (2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the triazolopyrimidine core is known to confer potent biological activity, often associated with antiviral and anticancer properties. The piperazine ring, on the other hand, enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, (2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-3-phenylprop-2-en-one has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively target and inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism underlying this anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest.

The pharmacokinetic properties of (2Z)-1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-y l)-3 -phen ylpro p - 2 -en - 1 -one have been extensively studied to assess its suitability for clinical use. Data from animal models indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in plasma, which are crucial factors for developing an effective therapeutic agent.

To further explore the therapeutic potential of (2Z)-1-(4-{3-benzyl - 3 H - 1 , 2 , 3 -tr i az olo [ 4 , 5 - d ] py r imi din - 7 - yl } pi per az in - 1 - yl ) - 3 - phen ylpro p - 2 -en - 1 -one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported at therapeutic doses.

The development of new drugs targeting viral infections and cancer remains a critical area of research due to the significant global health burden associated with these diseases. Compounds like (2Z)-1-(4-{3-benzyl - 3 H - 1 , 2 , 3 -tr i az olo [ 4 , 5 - d ] py r imi din - 7 - yl } pi per az in - 1 - yl ) - 3 - phen ylpro p - 2 -en - 1 -one represent important advancements in this field. Their unique chemical structure and multifaceted biological activities make them valuable candidates for further investigation and potential clinical application.

In conclusion, (2Z)-1-(4-{3-benzyl - 3 H - 1 , 2 , 3 -tr i az olo [ 4 , 5 - d ] py r imi din - 7 - yl } pi per az in - 1 - yl ) - 3 phen ylpro p en one (CAS No. 946314–96–0) is a promising compound with significant potential in both antiviral and anticancer therapy. Ongoing research and clinical trials will continue to elucidate its full therapeutic capabilities and pave the way for its potential use as a novel pharmaceutical agent.